Cas no 65127-51-7 (1H-Indole, 1-acetyl-4-methyl-)

• Product name: 1H-Indole, 1-acetyl-4-methyl-
• CAS No: 65127-51-7
• MF: C₁₁H₁₁NO
• MW: 173.21114
• CID: 406797
• PubChem ID: 13310389

1H-Indole, 1-acetyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-acetyl-4-methyl-
• 1-(4-methylindol-1-yl)ethanone
• 65127-51-7
• 1-(4-Methyl-1H-indol-1-yl)ethan-1-one
• DTXSID60536294
• SCHEMBL11573644

• Inchi： InChI=1S/C11H11NO/c1-8-4-3-5-11-10(8)6-7-12(11)9(2)13/h3-7H,1-2H3
• InChI Key： NDTJCEOUUUREQF-UHFFFAOYSA-N
• SMILES： CC1=C2C=CN(C2=CC=C1)C(=O)C

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 22